Cas no 1803548-89-1 (4-Amino-5-cyano-3-fluoro-2-(trifluoromethoxy)pyridine)

• Product Name: 4-Amino-5-cyano-3-fluoro-2-(trifluoromethoxy)pyridine
• CAS No: 1803548-89-1
• MF: C₇H₃F₄N₃O
• MW: 221.111834764481
• CID: 4911282
• Update Time: 2025-05-21

4-Amino-5-cyano-3-fluoro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-cyano-3-fluoro-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3F4N3O/c8-4-5(13)3(1-12)2-14-6(4)15-7(9,10)11/h2H,(H2,13,14)
• InChI Key： ZUCXGENLMLACSE-UHFFFAOYSA-N
• SMILES： FC1C(=NC=C(C#N)C=1N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 273
• XLogP3: 2.1
• Topological Polar Surface Area: 71.9

Additional information on 4-Amino-5-cyano-3-fluoro-2-(trifluoromethoxy)pyridine

4-Amino-5-cyano-3-fluoro-2-(trifluoromethoxy)pyridine: A Comprehensive Overview

4-Amino-5-cyano-3-fluoro-2-(trifluoromethoxy)pyridine, also known by its CAS number 1803548-89-1, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The structure of this compound is characterized by the presence of multiple functional groups, including an amino group (-NH₂), a cyano group (-CN), a fluoro group (-F), and a trifluoromethoxy group (-OCF₃). These substituents are strategically positioned at specific positions on the pyridine ring, giving rise to its unique chemical properties and reactivity.

The synthesis of 4-Amino-5-cyano-3-fluoro-2-(trifluoromethoxy)pyridine involves a series of intricate chemical reactions, often requiring precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, ensuring higher yields and better purity. For instance, researchers have explored the use of microwave-assisted synthesis and continuous flow reactors to streamline the synthesis of this compound. These techniques not only enhance efficiency but also reduce environmental impact, aligning with the growing demand for sustainable chemical practices.

The chemical properties of 4-Amino-5-cyano-3-fluoro-2-(trifluoromethoxy)pyridine make it an invaluable tool in various research and industrial applications. Its amino group renders it capable of participating in nucleophilic reactions, while the cyano group imparts electron-withdrawing effects, influencing the overall reactivity of the molecule. The fluoro and trifluoromethoxy groups further modulate the electronic and steric properties of the compound, making it suitable for applications in pharmaceuticals, agrochemicals, and materials science.

In recent years, there has been a surge in interest in using 4-Amino-5-cyano-3-fluoro-2-(trifluoromethoxy)pyridine as an intermediate in drug discovery programs. Its unique combination of functional groups allows for the construction of complex molecular architectures that are essential in developing novel therapeutic agents. For example, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anticancer activities. Researchers have also explored its potential as a building block for constructing bioactive molecules with improved pharmacokinetic profiles.

Beyond pharmaceutical applications, 4-Amino-5-cyano-3-fluoro-2-(trifluoromethoxy)pyridine has found utility in agrochemicals, particularly as a precursor for herbicides and insecticides. Its ability to undergo various coupling reactions makes it an ideal candidate for designing molecules with enhanced efficacy against pests and weeds. Recent research has focused on optimizing these reactions to improve selectivity and reduce byproduct formation, ensuring environmentally friendly pest management solutions.

The study of 4-Amino-5-cyano-3-fluoro-2-(trifluoromethoxy)pyridine has also contributed significantly to our understanding of pyridine chemistry. By investigating its reactivity under different conditions, chemists have gained insights into the influence of substituent effects on aromatic systems. This knowledge has been instrumental in designing new synthetic pathways for related compounds and advancing our understanding of heterocyclic chemistry.

In conclusion, 4-Amino-5-cyano-3-fluoro-2-(trifluoromethoxy)pyridine stands as a testament to the ingenuity of modern chemistry. Its versatile structure and unique properties continue to drive innovation across multiple disciplines. As research into this compound progresses, we can expect even more groundbreaking applications that will further solidify its importance in both academic and industrial settings.